Methyl 2-amino-4-isopropoxy-5-methoxybenzoate
Overview
Description
Methyl 2-amino-4-isopropoxy-5-methoxybenzoate, also known as MIPMB, is a synthetic compound widely used in scientific research. It is a derivative of benzoic acid and is used in a variety of laboratory experiments. MIPMB is a versatile compound that can be used in a variety of biochemical and physiological studies, as well as in drug development, and can be synthesized in a variety of ways. In
Scientific Research Applications
Corrosion Inhibition
MIMB has potential applications as a corrosion inhibitor . It can be used to prevent mild steel against corrosion in acidic environments, such as hydrochloric acid solutions. The compound’s effectiveness as a corrosion inhibitor can be studied using electrochemical, surface, and theoretical calculation techniques .
Mechanism of Action
Target of Action
Methyl 2-amino-4-isopropoxy-5-methoxybenzoate is a reactant in the preparation and structure-activity relationship of anilinocyanoquinolines & anilinoquinazolines as inhibitors of Src tyrosine kinase . Src tyrosine kinase is a non-receptor protein tyrosine kinase involved in signal transduction pathways and is implicated in cancer progression.
Mode of Action
It is known to interact with src tyrosine kinase, potentially inhibiting its activity . This inhibition could lead to a decrease in signal transduction, thereby affecting cellular processes such as cell division and migration.
Biochemical Pathways
The compound’s interaction with Src tyrosine kinase suggests that it may affect various biochemical pathways. Src tyrosine kinase is involved in many cellular processes, including cell division, migration, and survival. Therefore, inhibition of this kinase could potentially disrupt these processes .
Pharmacokinetics
Its molecular formula is c12h17no4, and it has an average mass of 239268 Da . These properties may influence its absorption, distribution, metabolism, and excretion (ADME) in the body, thereby affecting its bioavailability.
Result of Action
The result of Methyl 2-amino-4-isopropoxy-5-methoxybenzoate’s action is likely to be a decrease in the activity of Src tyrosine kinase . This could lead to changes in cellular processes such as cell division and migration, potentially affecting the progression of diseases such as cancer.
properties
IUPAC Name |
methyl 2-amino-5-methoxy-4-propan-2-yloxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO4/c1-7(2)17-11-6-9(13)8(12(14)16-4)5-10(11)15-3/h5-7H,13H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSYREQYBSSODKV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=C(C(=C1)N)C(=O)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30475883 |
Source
|
| Record name | methyl 2-amino-4-isopropoxy-5-methoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30475883 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-amino-4-isopropoxy-5-methoxybenzoate | |
CAS RN |
50413-53-1 |
Source
|
| Record name | methyl 2-amino-4-isopropoxy-5-methoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30475883 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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